Cas no 882749-40-8 (N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide)

• Product Name: N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide
• CAS No: 882749-40-8
• MF: C₁₄H₁₃ClN₄O₃S
• MW: 352.796020269394
• CID: 5698968
• PubChem ID: 5004171
• Update Time: 2025-06-14

N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLORO-3-NITROPHENYL)-2-[(4,6-DIMETHYL-2-PYRIMIDINYL)SULFANYL]ACETAMIDE
• SALOR-INT L294624-1EA
• N-(4-chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide
• Acetamide, N-(4-chloro-3-nitrophenyl)-2-[(4,6-dimethyl-2-pyrimidinyl)thio]-
• AKOS005108637
• 882749-40-8
• JS-2695
• N-(4-chloro-3-nitrophenyl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylacetamide
• N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide

• Inchi： 1S/C14H13ClN4O3S/c1-8-5-9(2)17-14(16-8)23-7-13(20)18-10-3-4-11(15)12(6-10)19(21)22/h3-6H,7H2,1-2H3,(H,18,20)
• InChI Key： RRCCAQMOWCCMBH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C([N+]([O-])=O)=C1)(=O)CSC1=NC(C)=CC(C)=N1

Computed Properties

• Exact Mass: 352.0396892g/mol
• Monoisotopic Mass: 352.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 572.4±50.0 °C(Predicted)
• pka: 11?+-.0.70(Predicted)

Additional information on N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide

Comprehensive Overview of N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide (CAS No. 882749-40-8)

N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide, with the CAS number 882749-40-8, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfanyl acetamide derivatives, which are known for their versatile applications in medicinal chemistry and crop protection. The unique structural features of this molecule, including the 4-chloro-3-nitrophenyl and 4,6-dimethylpyrimidin-2-yl moieties, contribute to its potential biological activity and selectivity.

In recent years, the demand for novel heterocyclic compounds like N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide has surged due to their role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. Researchers are particularly interested in its mechanism of action, which may involve inhibition of key enzymatic pathways in target organisms. The compound's molecular weight and logP value suggest favorable pharmacokinetic properties, making it a promising candidate for further development.

The synthesis of CAS 882749-40-8 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Recent advancements in green chemistry have also explored more sustainable routes for producing such sulfanyl-containing compounds, aligning with the growing emphasis on environmentally friendly manufacturing processes.

From a commercial perspective, N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide has shown potential as an intermediate in the synthesis of more complex bioactive molecules. Its structure-activity relationship (SAR) is currently under investigation, with preliminary studies suggesting interesting interactions with biological targets. The compound's thermal stability and solubility profile make it suitable for various formulation approaches, which is crucial for practical applications.

In the context of current research trends, this compound aligns with several hot topics in chemical biology, including the development of next-generation agrochemicals and small molecule therapeutics. Its pyrimidine core structure is particularly noteworthy, as this scaffold appears in numerous FDA-approved drugs. Researchers are actively investigating whether modifications to the sulfanyl acetamide portion could enhance the compound's efficacy or reduce potential side effects.

Quality control for 882749-40-8 requires stringent protocols due to the compound's complexity. Impurity profiling and stability studies are critical aspects of its development process. The scientific community continues to explore its potential through in vitro and in silico studies, with some research groups focusing on its structure-based drug design applications. As with many specialized chemicals, proper handling and storage conditions are essential to maintain its integrity.

The patent landscape surrounding N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide reveals growing intellectual property interest, particularly in applications related to enzyme inhibition and crop protection. This reflects the broader market trend toward precision chemistry solutions in agriculture and medicine. As research progresses, we may see expanded applications for this compound in areas such as molecular probes or chemical biology tools.

From an environmental perspective, studies are ongoing to evaluate the ecotoxicological profile of CAS 882749-40-8 and related compounds. This is particularly important given increasing regulatory scrutiny of chemical products. The compound's biodegradation potential and environmental fate are subjects of active research, especially in the context of developing more sustainable chemical solutions.

In conclusion, N-(4-Chloro-3-nitrophenyl)-2-[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetamide represents an interesting case study in modern specialty chemicals development. Its unique combination of structural features offers multiple avenues for scientific exploration and potential commercial applications. As research continues to uncover its full potential, this compound may emerge as an important building block in various life science applications, contributing to solutions for some of today's most pressing challenges in health and agriculture.